N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C28H34N4O5/c1-35-23-9-5-21(6-10-23)13-14-29-27(33)28(34)30-20-25(26-4-3-19-37-26)32-17-15-31(16-18-32)22-7-11-24(36-2)12-8-22/h3-12,19,25H,13-18,20H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key: PPCCELYTMXCAQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C28H34N4O5
• Molecular Weight: 506.6 g/mol
• CAS No.: 877634-38-3

Description

N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C28H34N4O5 and its molecular weight is 506.603. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis

A novel series of compounds related to the structural motifs found in N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide have been synthesized for various applications, including pharmacological evaluations. These efforts involve complex synthetic routes starting from basic chemical structures, such as 2-acetylfuran, and employing strategies like Claisen Schmidt condensation and cyclization with hydroxylamine hydrochloride to achieve the desired products. These compounds have been characterized using advanced techniques such as IR, 1H NMR, 13C-NMR, and Mass spectrometry, underlining the critical role of synthetic chemistry in creating novel entities for scientific research (Kumar et al., 2017).

Pharmacological Evaluation

The pharmacological evaluation of these compounds, particularly in the context of antidepressant and antianxiety activities, has been conducted using animal models. This involves assessing the impact of these compounds on behavioral paradigms, such as Porsolt’s behavioral despair test and the plus maze method. Such studies are crucial for identifying potential therapeutic agents, with some compounds showing significant activity in reducing immobility times and demonstrating antianxiety effects (Kumar et al., 2017).

Catalytic Activity Enhancement

Compounds structurally related to this compound have been shown to enhance catalytic activity in Cu-catalyzed N-arylation of anilines and secondary amines. This indicates their potential utility in facilitating chemical transformations important for pharmaceutical manufacturing and synthetic chemistry, offering a broad range of applications in creating pharmaceutically relevant building blocks (Bhunia et al., 2017).